Cas no 6265-92-5 (2-(4-Methoxyphenyl)benzothiazole)

• Product Name: 2-(4-Methoxyphenyl)benzothiazole
• CAS No: 6265-92-5
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD01099069
• CID: 510886
• PubChem ID: 87558057
• Update Time: 2025-06-12

2-(4-Methoxyphenyl)benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(4-methoxyphenyl)-
• 2-(4-Methoxyphenyl)benzothiazole
• 2-(4-methoxyphenyl)-1,3-benzothiazole
• 4-(2-Benzothiazolyl)anisole
• 1-(2-Benzothiazolyl)-4-methoxybenzene
• 2-(4-Methoxyphenyl)benzo[d]thiazole
• 2-(p-Methoxyphenyl)benzothiazole
• 2-(4-Methoxyphenyl)-benzothiazol
• 2-(4-Methoxy-phenyl)-benzothiazole
• Benzothiazole, 2-(p-methoxyphenyl)- (6CI,7CI,8CI)
• Benzothiazole, 2-(4-methoxyphenyl)-
• 1-benzothiazol-2-yl-4-methoxybenzene
• NSC33161
• Maybridge4_002018
• MLS000688456
• S
• BDBM50293105
• HMS1526L16
• HMS2620N05
• NSC-33161
• NSC-817074
• DB-054237
• SMR000284381
• EN300-7368683
• BRD-K29488415-001-01-6
• BRN 0176359
• NSC817074
• MFCD01099069
• STK064085
• M1654
• Z50129054
• AKOS000273514
• 6265-92-5
• CS-0197335
• Benzothiazole, 2-(p-methoxyphenyl)-
• AC1422
• NCGC00167617-02
• NSC 33161
• AOPZIJQISHFZBN-UHFFFAOYSA-N
• SY046128
• SCHEMBL2242816
• PD148579
• CS-12305
• CHEMBL460508
• DTXSID60211711

• MDL： MFCD01099069
• Inchi： 1S/C14H11NOS/c1-16-11-8-6-10(7-9-11)14-15-12-4-2-3-5-13(12)17-14/h2-9H,1H3
• InChI Key： AOPZIJQISHFZBN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)OC
• BRN： 0176359

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.234
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 392.5°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.656
• PSA: 50.36000
• LogP: 3.97190
• Solubility: Not determined

2-(4-Methoxyphenyl)benzothiazole Security Information

• Safety Instruction： S24/25
• RTECS：DL5330000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-Methoxyphenyl)benzothiazole

Recent Advances in the Study of 2-(4-Methoxyphenyl)benzothiazole (CAS: 6265-92-5) in Chemical Biology and Medicine

2-(4-Methoxyphenyl)benzothiazole (CAS: 6265-92-5) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies exploring its biological activities, mechanisms of action, and therapeutic potential. The latest research highlights its promising role in anticancer, antimicrobial, and neuroprotective applications, making it a compound of considerable interest for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-(4-Methoxyphenyl)benzothiazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. The study utilized advanced techniques such as molecular docking and in vitro assays to validate the compound's interactions with target proteins, providing a solid foundation for further drug optimization.

In addition to its anticancer properties, 2-(4-Methoxyphenyl)benzothiazole has also shown promise as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Another area of active research involves the neuroprotective effects of 2-(4-Methoxyphenyl)benzothiazole. A 2022 study in the European Journal of Pharmacology explored its potential in mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound was found to reduce oxidative stress and inflammation in neuronal cells, highlighting its dual role as an antioxidant and anti-inflammatory agent. These properties position it as a candidate for further preclinical development in neuropharmacology.

Despite these promising findings, challenges remain in the development of 2-(4-Methoxyphenyl)benzothiazole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate the optimization of this compound for clinical applications.

In conclusion, 2-(4-Methoxyphenyl)benzothiazole (CAS: 6265-92-5) represents a versatile scaffold with significant potential in chemical biology and medicine. Ongoing research continues to uncover its multifaceted biological activities, paving the way for its integration into novel therapeutic strategies. Future studies should focus on overcoming current limitations and translating these findings into clinically viable treatments.